Cas no 90381-08-1 (5-fluoro-2-(trifluoromethyl)benzaldehyde)

• Product Name: 5-fluoro-2-(trifluoromethyl)benzaldehyde
• CAS No: 90381-08-1
• MF: C₈H₄F₄O
• MW: 192.110376358032
• MDL: MFCD00236276
• CID: 91016
• PubChem ID: 2737538
• Update Time: 2025-05-20

5-fluoro-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-trifluoromethylbenzaldehyde
• 2-Trifluoromethyl-5-Fluorobenzaldehyde
• alpha,alpha,alpha,5-Tetrafluoro-o-tolualdehyde
• 5-Fluoro-2-(trifluoromethyl)benzaldehyde
• 5-Fluoro-2-(trifluoromethyl)benzaldehyde (ACI)
• BBL103575
• MFCD00236276
• CHEMBL4464903
• CS-0099426
• 90381-08-1
• 5-fluoro-2-(trifluoromethy)-benzaldehyde
• CL8375
• 5-Fluoro-2-trifluoromethylbenzaldehyde;2-Trifluoromethyl-5-fluorobenzaldehyde
• J-517527
• DTXSID50372123
• AKOS005258319
• SCHEMBL1073123
• 5-fluoro-2-(trifluoromethyl)-benzaldehyde
• STL557385
• DTXCID10323156
• 5-Fluoro-2-(trifluoromethyl)benzaldehyde, AldrichCPR
• Benzaldehyde, 5-fluoro-2-(trifluoromethyl)-
• DB-057199
• SY002884
• 5-fluoro-2-trifluoromethyl-benzaldehyde
• EN300-109337
• Z1201619957
• AS-46021
• 5-fluoro-2-(trifluoromethyl)benzaldehyde

• MDL： MFCD00236276
• Inchi： 1S/C8H4F4O/c9-6-1-2-7(8(10,11)12)5(3-6)4-13/h1-4H
• InChI Key： MITVIZWTPVYRDO-UHFFFAOYSA-N
• SMILES： O=CC1C(C(F)(F)F)=CC=C(F)C=1

Computed Properties

• Exact Mass: 192.02000
• Monoisotopic Mass: 192.01982740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Colorless to yellow liquid or melt
• Density: 1.383
• Melting Point: No data available
• Boiling Point: 189 ºC
• Flash Point: 70 ºC
• Refractive Index: 1.4495
• PSA: 17.07000
• LogP: 2.65700
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water

5-fluoro-2-(trifluoromethyl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-51-36-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Air Sensitive. Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-fluoro-2-(trifluoromethyl)benzaldehyde

5-Fluoro-2-(trifluoromethyl)benzaldehyde: Properties, Applications, and Market Insights

5-Fluoro-2-(trifluoromethyl)benzaldehyde (CAS No. 90381-08-1) is a highly specialized fluorinated aromatic aldehyde with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its fluoro and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis. Its molecular formula is C₈H₄F₄O, and it is often sought after for its role in the development of advanced materials and bioactive molecules.

The growing demand for fluorinated compounds in the pharmaceutical industry has placed 5-fluoro-2-(trifluoromethyl)benzaldehyde in the spotlight. Researchers are particularly interested in its potential to enhance drug bioavailability and metabolic stability, which are critical factors in modern drug design. Recent studies highlight its utility in the synthesis of fluoro-containing APIs (Active Pharmaceutical Ingredients), a trend driven by the increasing prevalence of fluorine in FDA-approved drugs.

In agrochemical applications, 5-fluoro-2-(trifluoromethyl)benzaldehyde serves as a key building block for herbicides and fungicides. The trifluoromethyl group is known to improve the efficacy of agrochemicals by increasing their lipophilicity and resistance to degradation. This aligns with the industry's shift toward more sustainable and efficient crop protection solutions, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's benzaldehyde core allows for versatile functionalization, making it a favorite among chemists working on cross-coupling reactions and nucleophilic substitutions. Its stability under various reaction conditions has been documented in peer-reviewed journals, addressing common queries about its reactivity and handling.

The market for 5-fluoro-2-(trifluoromethyl)benzaldehyde is expanding, with Asia-Pacific emerging as a major production hub due to its robust chemical manufacturing infrastructure. Industry reports suggest a compound annual growth rate (CAGR) of 6-8% for fluorinated intermediates, reflecting broader trends in specialty chemicals demand. This data is often cited in market analyses and investor briefings, making it a relevant point for SEO optimization.

Environmental and regulatory considerations are also shaping the discourse around this compound. With stricter guidelines on chemical emissions, manufacturers of 5-fluoro-2-(trifluoromethyl)benzaldehyde are investing in greener synthesis routes, such as catalytic fluorination methods. These advancements resonate with global searches for sustainable chemical processes and green chemistry innovations.

In material science, the compound's ability to modify polymer properties has garnered attention. Its incorporation into high-performance polymers can enhance thermal stability and chemical resistance, topics frequently explored in academic and industrial research. This aligns with trending searches on advanced materials for electronics and coatings.

Quality control and analytical testing of 5-fluoro-2-(trifluoromethyl)benzaldehyde are critical for end-users. Techniques like HPLC, GC-MS, and NMR are commonly employed to verify purity, a detail often queried by procurement specialists and quality assurance teams. Suppliers emphasizing batch-to-batch consistency rank higher in search engine results for this niche.

In summary, 5-fluoro-2-(trifluoromethyl)benzaldehyde (CAS 90381-08-1) represents a intersection of innovation and practicality across multiple industries. Its unique chemical profile, combined with evolving applications in life sciences and advanced materials, ensures its continued relevance in scientific and commercial contexts. For those seeking detailed technical specifications or synthesis protocols, peer-reviewed literature and reputable chemical databases remain the gold standard.